Cas no 1043593-59-4 (2-Bromothiophene-3-carbohydrazide)

2-Bromothiophene-3-carbohydrazide is a brominated thiophene derivative featuring a reactive carbohydrazide functional group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceutical scaffolds. The bromine substituent enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the carbohydrazide moiety allows for further derivatization via condensation or cyclization reactions. Its well-defined structure and stability under standard conditions make it suitable for applications in medicinal chemistry and materials science. The product is typically supplied with high purity, ensuring consistent performance in synthetic workflows.

2-Bromothiophene-3-carbohydrazide structure

1043593-59-4 structure

Product Name:2-Bromothiophene-3-carbohydrazide

CAS No:1043593-59-4

MF:C₅H₅BrN₂OS

MW:221.074998617172

CID:1090633

PubChem ID:59152527

Update Time:2025-05-27

2-Bromothiophene-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

- 2-Bromothiophene-3-carbohydrazide
- 1043593-59-4
- SCHEMBL1347070
- SB86180
- DTXSID00731120
- Inchi： 1S/C5H5BrN2OS/c6-4-3(1-2-10-4)5(9)8-7/h1-2H,7H2,(H,8,9)
- InChI Key： MNGHMNIFQHWWDM-UHFFFAOYSA-N
- SMILES： BrC1=C(C(NN)=O)C=CS1

Computed Properties

Exact Mass: 219.93060g/mol
Monoisotopic Mass: 219.93060g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 144
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 83.4Å²

2-Bromothiophene-3-carbohydrazide Pricemore >>

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